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Compound of Interest

Compound Name: Chlorimuron-ethyl-d5
Cat. No.: B15556119
Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the environmental fate and
persistence of the sulfonylurea herbicide, Chlorimuron-ethyl. The information presented herein
is intended to support environmental risk assessments and inform research and development
efforts. This guide details the degradation pathways, persistence in various environmental
compartments, and the key factors influencing its behavior. Detailed experimental protocols for
critical studies and a summary of quantitative data are also provided.

Physicochemical Properties

Chlorimuron-ethyl is the ethyl ester of chlorimuron, a member of the sulfonylurea class of
herbicides. Its environmental behavior is significantly influenced by its physicochemical
properties.
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Property Value Reference
Molecular Formula C15H15CIN4O6S [1]
Molecular Weight 414.8 g/mol [1]
11 mg/L (pH 5), 1200 mg/L (pH

Water Solubility 7 ol (PH 3) ol-(p [2]

Vapor Pressure 4.9 x 10-7 mPa (25°C) [3]
Octanol-Water Partition 320 (pH 5), 2.3 (pH 7) 2]
Coefficient (Kow) pr=) 2P

pKa 4.2 [2]

Environmental Fate and Degradation Pathways

Chlorimuron-ethyl dissipates in the environment through a combination of chemical and
biological processes, including hydrolysis, photolysis, and microbial degradation.

Chemical Degradation

Hydrolysis: Chemical hydrolysis is a primary degradation pathway for Chlorimuron-ethyl,
particularly in acidic and alkaline environments. The sulfonylurea bridge is susceptible to
cleavage, leading to the formation of less active metabolites. The rate of hydrolysis is highly
dependent on pH.

Photolysis: Photodegradation on soil surfaces and in water also contributes to the breakdown
of Chlorimuron-ethyl. The primary photoreaction involves the cleavage of the sulfonylurea
bridge.

Microbial Degradation

Microorganisms in soil and water play a crucial role in the degradation of Chlorimuron-ethyl.
The primary microbial degradation pathway also involves the cleavage of the sulfonylurea
bridge, followed by further breakdown of the resulting metabolites.

The major degradation pathways of Chlorimuron-ethyl are illustrated in the following diagram:
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Figure 1: Primary degradation pathways of Chlorimuron-ethyl.

Persistence in the Environment

The persistence of Chlorimuron-ethyl in the environment is moderate and is influenced by soil
type, pH, temperature, and microbial activity.

Soil Persistence

The half-life of Chlorimuron-ethyl in soil can range from 14 to 90 days.[4][5] Degradation is
generally faster in acidic soils due to accelerated hydrolysis.

Soil Type pH Half-life (days) Reference
Silt Loam 6.3 7 [4]
Silt Loam 7.8 18 [4]
Various 59 30 [4]
Various 6.8 69 [4]
Aerobic Soil - 53 [1]

Mobility and Adsorption in Soil

Chlorimuron-ethyl has a potential for mobility in soil, particularly in soils with low organic matter
content and high pH. The soil organic carbon-water partitioning coefficient (Koc) is a key
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indicator of its mobility.

Soil Property Koc (mLI/g) Mobility Potential Reference

Low Organic Matter 30-170 High to Very High [2]

The adsorption of Chlorimuron-ethyl to soil particles is influenced by soil pH and organic matter
content. Adsorption is generally higher in acidic soils and soils with higher organic matter

content.
Soil Parameter Effect on Adsorption
Increasing pH Decreases adsorption
Increasing Organic Matter Increases adsorption

Experimental Protocols

Standardized protocols, such as those developed by the Organisation for Economic Co-
operation and Development (OECD), are crucial for assessing the environmental fate of
chemicals like Chlorimuron-ethyl.

Aerobic and Anaerobic Transformation in Soil (OECD
307)

This study evaluates the rate and pathway of degradation in soil under both aerobic and
anaerobic conditions.
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Figure 2: Workflow for OECD 307 study.

Methodology:
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Test System: Freshly collected soil is sieved and characterized for properties such as pH,
organic carbon content, and microbial biomass.[6][7]

Test Substance: “C-labeled Chlorimuron-ethyl is typically used to facilitate tracking of the
parent compound and its transformation products.[6]

Incubation: Treated soil samples are incubated in the dark at a controlled temperature (e.g.,
20°C) and moisture content. For aerobic conditions, a continuous flow of air is supplied. For
anaerobic conditions, the system is purged with an inert gas like nitrogen after an initial
aerobic phase.[6][8]

Sampling and Analysis: At various time points, soil samples are extracted with appropriate
solvents. The extracts are analyzed using techniques like High-Performance Liquid
Chromatography (HPLC) with radiometric detection or Liquid Chromatography-Tandem Mass
Spectrometry (LC-MS/MS) to quantify Chlorimuron-ethyl and its metabolites. Evolved *CO:
is trapped to determine the extent of mineralization.[6]

Hydrolysis as a Function of pH (OECD 111)

This test determines the rate of abiotic hydrolysis at different pH values.[9][10]

Methodology:

Test Solutions: Sterile aqueous buffer solutions at pH 4, 7, and 9 are prepared.[9][11]

Incubation: A known concentration of Chlorimuron-ethyl is added to each buffer solution, and
the solutions are incubated in the dark at a constant temperature.[9][11]

Analysis: At selected time intervals, aliquots are taken and analyzed by HPLC or LC-MS/MS
to determine the concentration of the remaining Chlorimuron-ethyl.[11]

Data Evaluation: The degradation rate constants and half-lives are calculated for each pH.

Adsorption/Desorption Using a Batch Equilibrium
Method (OECD 106)

This study determines the extent to which a chemical adsorbs to and desorbs from soil.[12][13]
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Figure 3: Workflow for OECD 106 study.
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Methodology:

e Adsorption: A known mass of soil is equilibrated with a solution of Chlorimuron-ethyl of
known concentration. The mixture is shaken for a predetermined time to reach equilibrium.[2]
[12]

o Separation and Analysis: The solid and liquid phases are separated by centrifugation. The
concentration of Chlorimuron-ethyl remaining in the aqueous phase is measured. The
amount adsorbed to the soil is calculated by difference.[2][14]

o Desorption: The supernatant is removed and replaced with a fresh solution without the test
substance. The mixture is re-equilibrated, and the concentration of Chlorimuron-ethyl in the
agueous phase is measured to determine the amount desorbed.[2][12]

o Data Analysis: The adsorption (Kd) and desorption (Kdes) coefficients, as well as the organic
carbon-normalized adsorption coefficient (Koc), are calculated.[15][16]

Analytical Methodologies

Accurate quantification of Chlorimuron-ethyl and its metabolites in environmental matrices is
essential for fate and persistence studies.

Sample Preparation: QUEChERS

The QUEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) method is a widely used
sample preparation technique for the analysis of pesticide residues in various matrices,
including soil.[17][18][19]

Protocol for Soil Samples:

o Extraction: A 10-15 g homogenized soil sample is weighed into a centrifuge tube. Acetonitrile
(and water for dry samples) is added, and the tube is shaken vigorously. Extraction and
partitioning salts (e.g., magnesium sulfate, sodium chloride) are then added, and the tube is
shaken again.[17][18]

» Centrifugation: The sample is centrifuged to separate the acetonitrile layer containing the
analytes from the aqueous and solid phases.[17]
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o Dispersive Solid-Phase Extraction (d-SPE) Cleanup: An aliquot of the acetonitrile extract is
transferred to a tube containing a d-SPE sorbent (e.g., primary secondary amine (PSA) to
remove organic acids and C18 to remove nonpolar interferences) and magnesium sulfate.
The tube is vortexed and then centrifuged.[20]

o Final Extract: The resulting supernatant is ready for analysis by HPLC or LC-MS/MS.[20]

High-Performance Liquid Chromatography (HPLC)

HPLC with UV detection is a common method for the analysis of Chlorimuron-ethyl.

Parameter Typical Value Reference

Column C18 (Reversed-Phase) [3][20]

Acetonitrile/Water or

Mobile Phase Methanol/Water with acid [3][20]
modifier

Detection UV at 230-240 nm [20][21]

Flow Rate 1.0 mL/min [20]

Injection Volume 20 pL [20]

Liquid Chromatography-Tandem Mass Spectrometry
(LC-MS/MS)

LC-MS/MS offers high sensitivity and selectivity for the trace-level analysis of Chlorimuron-ethyl
and its metabolites.[20][22]
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Parameter Typical Value Reference

Agilent 1290 Infinity Il or
LC System , [20]
equivalent

Agilent 6490 triple quadrupole
MS System _ [20]
or equivalent

o Electrospray lonization (ESI),
lonization Mode - ) [20]
positive or negative mode

Multiple Reaction Monitoring

Acquisition Mode [20]
(MRM)
Zorbax Eclipse XDB-C18 or

Column _ [22]
equivalent

) Gradient of acetonitrile and
Mobile Phase ) ) ) [22]
water with formic acid

Conclusion

The environmental fate of Chlorimuron-ethyl is governed by a combination of hydrolysis,
photolysis, and microbial degradation. Its persistence is moderate, with a soil half-life that
varies depending on environmental conditions, particularly soil pH. While it has the potential for
mobility in some soil types, its adsorption to soil organic matter can mitigate leaching. A
thorough understanding of these processes, supported by standardized experimental protocols
and robust analytical methods, is essential for conducting accurate environmental risk
assessments and ensuring the responsible use of this herbicide.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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BENGHE Foundational & Exploratory

Check Availability & Pricing

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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